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Compound of Interest

Compound Name: 2-Bromo-4-chloro-6-fluorophenol

Cat. No.: B1274304

An In-depth Technical Guide to the Molecular Weight of 2-Bromo-4-chloro-6-fluorophenol

This guide provides a detailed breakdown of the molecular weight of 2-Bromo-4-chloro-6-
fluorophenol, a halogenated phenol derivative of interest to researchers, scientists, and
professionals in the field of drug development. The document outlines the compound's
molecular formula, the atomic weights of its constituent elements, and the calculation of its
overall molecular weight. Furthermore, a standardized experimental protocol for molecular
weight determination via mass spectrometry is presented, along with a visual representation of
the experimental workflow.

Molecular Weight Determination

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The molecular formula for 2-Bromo-4-chloro-6-fluorophenol is CeH3BrCIFO[1].

Atomic Components and Weights

The calculation of the molecular weight is based on the standard atomic weights of each
element present in the molecule. The table below summarizes the atomic weights for Carbon
(C), Hydrogen (H), Bromine (Br), Chlorine (Cl), Fluorine (F), and Oxygen (O).
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Standard Total
Element Symbol Count Atomic Weight Contribution
(amu) (amu)
Carbon C 6 12.011[2][3][4] 72.066
Hydrogen H 3 1.008[5][6][7] 3.024
Bromine Br 1 79.904[8][9][10] 79.904
Chlorine Cl 1 35.45[11][12] 35.45
_ 18.998[13][14]
Fluorine F 1 18.998
[15]
Oxygen o} 1 15.999[16][17] 15.999
Total 225.441

Based on the sum of the atomic weights of its components, the molecular weight of 2-Bromo-
4-chloro-6-fluorophenol is 225.44 g/mol [1].

Experimental Protocol: Molecular Weight
Verification by Mass Spectrometry

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge
ratio of ions. The following is a generalized protocol for the determination of the molecular
weight of 2-Bromo-4-chloro-6-fluorophenol using a standard mass spectrometer.

Objective: To experimentally verify the molecular weight of 2-Bromo-4-chloro-6-fluorophenol.

Materials:

2-Bromo-4-chloro-6-fluorophenol sample

High-purity solvent (e.g., methanol, acetonitrile)

Mass spectrometer (e.g., Q-TOF, Orbitrap)

Syringe and filter for sample introduction
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e Calibration standard

Methodology:

e Sample Preparation:

[¢]

Accurately weigh a small amount of 2-Bromo-4-chloro-6-fluorophenol.

[e]

Dissolve the sample in a suitable high-purity solvent to a final concentration of
approximately 1 mg/mL.

[e]

Vortex the solution to ensure complete dissolution.

o

Filter the sample solution through a 0.22 um syringe filter to remove any particulate matter.
 Instrument Calibration:

o Calibrate the mass spectrometer using a known calibration standard according to the
manufacturer's instructions. This ensures accurate mass measurements.

o Sample Infusion and lonization:

o Introduce the sample solution into the mass spectrometer's ion source via direct infusion
using a syringe pump at a constant flow rate.

o Utilize an appropriate ionization technique, such as Electrospray lonization (ESI), to
generate ions from the analyte molecules. For this compound, negative ion mode may be
preferable to deprotonate the phenolic hydroxyl group, forming [M-H]~ ions.

e Mass Analysis:
o The generated ions are transferred into the mass analyzer.
o The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).
o Afull scan mass spectrum is acquired over a relevant m/z range (e.g., 100-500 m/z).

o Data Analysis:
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[e]

Process the acquired mass spectrum using the instrument's software.

o ldentify the peak corresponding to the molecular ion. In negative ion mode, this will be the
[M-H]~ peak.

o The m/z value of this peak will correspond to the mass of the deprotonated molecule. To
obtain the molecular weight of the neutral molecule, the mass of a proton (approximately
1.007 amu) is added to the measured m/z value.

o Compare the experimentally determined molecular weight to the calculated theoretical
molecular weight.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of the
molecular weight of 2-Bromo-4-chloro-6-fluorophenol using mass spectrometry.
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Caption: Workflow for Molecular Weight Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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